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Compound of Interest

Compound Name: 2-Methyl 5-cyclohexylpentanol

Cat. No.: B8338738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl 5-cyclohexylpentanol, registered under CAS number 1141487-54-8, is a synthetic

alcohol primarily utilized in the cosmetics and personal care industry. Marketed under trade

names such as SymDeo® B125, its principal function is as a deodorant and skin-conditioning

agent.[1] Its efficacy as a deodorant stems from its antimicrobial and anti-biofilm properties,

which selectively target odor-causing bacteria on the skin.[1] Notably, it is presented as a

microbiome-friendly alternative to broader-spectrum antimicrobials. This technical guide

provides a comprehensive overview of the available technical data on 2-Methyl 5-
cyclohexylpentanol, including its chemical and physical properties, a proposed synthesis

route, and its known mechanism of action. While detailed experimental protocols and specific

biological signaling pathway interactions are not extensively documented in publicly available

literature, this guide consolidates the existing knowledge to support further research and

development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methyl 5-cyclohexylpentanol is
presented in Table 1. This data has been compiled from various chemical databases and

supplier information.
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Property Value Source

Molecular Formula C12H24O PubChem

Molecular Weight 184.32 g/mol PubChem

IUPAC Name
5-cyclohexyl-2-methylpentan-

1-ol
PubChem

Appearance
Colorless clear liquid

(estimated)
The Good Scents Company

Boiling Point
250.00 °C @ 760.00 mm Hg

(estimated)
The Good Scents Company

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
Vigon International

Solubility in Water
23.87 mg/L @ 25 °C

(estimated)
The Good Scents Company

Solubility in Alcohol Soluble The Good Scents Company

logP (o/w) 4.340 (estimated) The Good Scents Company

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of 2-Methyl 5-
cyclohexylpentanol is not readily available in peer-reviewed literature, a plausible and

efficient multi-step synthesis can be proposed based on established organic chemistry

principles. One potential route involves a Grignard reaction, a classic and reliable method for

forming carbon-carbon bonds.

A hypothetical synthesis workflow is outlined below. This workflow is intended as a conceptual

guide for researchers and would require optimization and validation in a laboratory setting.
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Starting Materials

Grignard Reaction Intermediate 1 Deprotection & Oxidation Intermediate 2 Second Grignard Reaction Intermediate 3 Reduction Final Product

Cyclohexylmagnesium bromide

Grignard Reaction

Protected 4-pentenal

Protected Secondary Alcohol Deprotection Oxidation Cyclohexylpentanone Derivative Grignard Reaction
(Methylmagnesium bromide) Tertiary Alcohol Precursor Reduction 2-Methyl 5-cyclohexylpentanol

Click to download full resolution via product page

Caption: Hypothetical Grignard-based synthesis route for 2-Methyl 5-cyclohexylpentanol.

Analytical Methods
Analysis of 2-Methyl 5-cyclohexylpentanol for purity and identity would typically involve

standard chromatographic and spectroscopic techniques. While specific, validated protocols

are not publicly available, a general workflow for quality control analysis is proposed.

2-Methyl 5-cyclohexylpentanol Sample

Purity Assessment Identity Confirmation

High-Performance Liquid Chromatography (HPLC) Gas Chromatography (GC) Nuclear Magnetic Resonance (NMR)
(¹H and ¹³C) Mass Spectrometry (MS) Infrared Spectroscopy (IR)

Certificate of Analysis

Click to download full resolution via product page
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Caption: Proposed analytical workflow for 2-Methyl 5-cyclohexylpentanol.

Mechanism of Action and Biological Activity
The primary documented biological activity of 2-Methyl 5-cyclohexylpentanol is its

antimicrobial action, which is the basis for its use as a deodorant. It is described as having anti-

bacterial and anti-biofilm properties.[1] Research indicates that it can effectively control odor

without significantly disrupting the natural balance of the axillary microbiome, making it a

"microbiome-friendly" ingredient.[1]

At present, there is no specific, detailed information in the public domain that elucidates the

interaction of 2-Methyl 5-cyclohexylpentanol with defined biological signaling pathways in

either microbial or human cells. Its antimicrobial effect is likely due to non-specific disruption of

bacterial cell membranes, a common mechanism for alcohols and other lipophilic antimicrobial

agents. This mechanism would not be considered a specific signaling pathway.

The logical relationship for its deodorant action is as follows:
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2-Methyl 5-cyclohexylpentanol

Antimicrobial & Anti-biofilm Activity

Odor-causing Skin Bacteria

Reduced Bacterial Metabolism of Sweat Components

Reduction in Malodorous Compounds

Deodorant Effect

Click to download full resolution via product page

Caption: Mechanism of deodorant action for 2-Methyl 5-cyclohexylpentanol.

Safety and Toxicology
Based on available safety data, 2-Methyl 5-cyclohexylpentanol is classified as very toxic to

aquatic life with long-lasting effects. This is an important consideration for its environmental fate

and disposal. For topical applications in cosmetics, it is generally considered safe at the

concentrations used.

Conclusion and Future Directions
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2-Methyl 5-cyclohexylpentanol is a commercially relevant compound with established

applications in the personal care industry. While its macroscopic functions are well-

documented, there is a clear opportunity for further research to fill the existing gaps in the

technical literature. Future work should focus on:

Publication of detailed synthesis and analytical protocols: This would be invaluable for

researchers working with this compound.

Elucidation of the specific antimicrobial mechanism: Moving beyond the general description

of membrane disruption to identify specific molecular targets or pathways would be a

significant contribution.

Investigation of potential interactions with skin cell signaling pathways: Given its application

to the skin, understanding any effects on keratinocytes or other skin cells is crucial for a

complete safety and efficacy profile.

This technical guide serves as a foundational resource for professionals in research and drug

development, highlighting both the known attributes of 2-Methyl 5-cyclohexylpentanol and

the areas ripe for further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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